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Compound of Interest

Compound Name: Hydrocarbostyril

Cat. No.: B031666 Get Quote

Essential Safety and Handling Guide for
Hydrocarbostyril
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Hydrocarbostyril (CAS 553-03-7), also known as 3,4-Dihydro-

2(1H)-quinolinone. Adherence to these guidelines is critical for ensuring laboratory safety and

minimizing risk.

Hazard Identification and Safety Data Summary
Hydrocarbostyril is classified as hazardous. The following table summarizes its key hazard

information.
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Hazard Classification GHS Hazard Statement Signal Word

Acute Oral Toxicity, Category 4 H302: Harmful if swallowed Warning

Skin Corrosion/Irritation,

Category 2
H315: Causes skin irritation Warning

Serious Eye Damage/Eye

Irritation, Category 2

H319: Causes serious eye

irritation
Warning

Skin Sensitization, Category 1
H317: May cause an allergic

skin reaction
Warning

Specific target organ toxicity

(single exposure), Category 3

(Respiratory system)

H335: May cause respiratory

irritation
Warning

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling Hydrocarbostyril.

Engineering Controls:

Work should be conducted in a well-ventilated area, preferably under a chemical fume hood.

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.

Individual Protection Measures:

Eye/Face Protection: Wear tight-sealing safety goggles and a face shield.[1]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) must be worn. Inspect

gloves for any signs of degradation before use.[1]

Skin and Body Protection: Wear a lab coat, and consider a chemical-resistant apron and

sleeves for added protection. Contaminated work clothing should not be allowed out of the

workplace.[2]
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Respiratory Protection: If dust or aerosols are generated, a NIOSH/MSHA or European

Standard EN 149 approved respirator is required.[1]

Step-by-Step Handling and Storage Procedures
Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store in a cool, dry, and well-ventilated place away from incompatible materials such as

strong oxidizing agents.[2]

Keep the container tightly closed when not in use.[2]

The storage area should be clearly marked with appropriate hazard warnings.

Handling:

Preparation: Before handling, ensure all necessary PPE is correctly worn. Read the Safety

Data Sheet (SDS) thoroughly.

Weighing and Transfer: Conduct all weighing and transfer operations within a chemical fume

hood to minimize inhalation exposure. Avoid the formation of dust and aerosols.[1][3]

Spill Prevention: Use plastic trays or bench paper on the work surface to contain any

potential spills.

Post-Handling: Wash hands and any exposed skin thoroughly with soap and water after

handling.[2] Do not eat, drink, or smoke in the work area.[2]

Emergency Procedures
First-Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, provide artificial respiration.

Seek immediate medical attention.[1][2]
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In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.

Remove contaminated clothing and wash it before reuse. If skin irritation or a rash occurs,

seek medical advice.[2]

In Case of Eye Contact: Rinse cautiously with water for several minutes, including under the

eyelids. Remove contact lenses if present and easy to do. Continue rinsing for at least 15

minutes and consult a physician.[1][2]

If Swallowed: Rinse the mouth with water. Do not induce vomiting. Call a poison center or

doctor immediately if you feel unwell.[1][2]

Spill Response:

Evacuate personnel from the immediate area.

Ensure adequate ventilation.

Wearing appropriate PPE, sweep up the spilled solid material, avoiding dust formation, and

place it into a suitable, closed container for disposal.[1]

Clean the spill area thoroughly.

Disposal Plan
Dispose of Hydrocarbostyril and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations.

Waste should be placed in a clearly labeled, sealed container.

Do not allow the product to enter drains or waterways.[1]

Consult with your institution's environmental health and safety department for specific

disposal protocols.

Operational Workflow for Handling Hydrocarbostyril
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Safe Handling and Disposal Workflow for Hydrocarbostyril
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Caption: Workflow for the safe handling and disposal of Hydrocarbostyril.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemicalbook.com [chemicalbook.com]

2. fishersci.com [fishersci.com]

3. 3,4-Dihydro-7-hydroxy-2(1H)-quinolinone - Safety Data Sheet [chemicalbook.com]

To cite this document: BenchChem. [Personal protective equipment for handling
Hydrocarbostyril]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b031666#personal-protective-equipment-for-handling-
hydrocarbostyril]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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